6-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile

• IUPAC Name: 6-[5-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H18N8/c1-24-11-22-16-17(24)20-10-21-18(16)26-8-12-6-25(7-13(12)9-26)15-4-2-3-14(5-19)23-15/h2-4,10-13H,6-9H2,1H3
• InChI Key: CKBKFNDTPWTGKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=CC=CC(=N5)C#N
• Molecular Formula: C18H18N8
• Molecular Weight: 346.4 g/mol
• CAS No.: 2640950-74-7

Description

The compound 6-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-2-carbonitrile is a structurally complex molecule featuring a purine core linked to an octahydropyrrolo[3,4-c]pyrrole bicyclic system and a pyridine-2-carbonitrile moiety. The octahydropyrrolopyrrole scaffold may enhance conformational flexibility and binding specificity, while the pyridine-carbonitrile group could influence solubility and metabolic stability.

Scientific Research Applications

The compound has a wide array of applications in scientific research:

• Chemistry: Studied for its unique structural properties and reactivity patterns.

• Biology: Potential interactions with biological macromolecules are of interest.

• Medicine: Investigated for potential therapeutic properties, including anticancer and antiviral activities.

• Industry: May serve as a precursor or intermediate in the synthesis of more complex molecules with commercial value.

Mechanism of Action

Uniqueness:

• The presence of a purine moiety attached to a pyrrolopyrrole core differentiates it from other compounds.

• The specific substitution pattern on the pyridine ring adds to its distinctive chemical and biological properties.

Comparison with Similar Compounds

(a) 3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile (BK12563)

• Molecular Formula : C₁₇H₁₇N₉ (MW: 347.38 g/mol) .
• Structural Differences : Replaces the pyridine ring in the target compound with a pyrazine ring, introducing an additional nitrogen atom. This modification may alter electronic properties, solubility, and binding interactions (e.g., pyrazine’s higher polarity could enhance aqueous solubility).

(b) Ethyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (9c)

• Molecular Formula : C₁₁H₁₂N₂O₃ (MW: 220.23 g/mol) .
• Structural Differences: Simpler pyrrolopyridine scaffold with a methoxy substituent and ethyl ester group. Demonstrates the impact of electron-donating groups on synthetic yields (85% for 9c vs. 60% for non-methoxy derivatives) .

(c) 3-(1-(7-Bromo-9H-pyrimido[4,5-b]indol-4-yl)octahydro-6H-pyrrolo[2,3-c]pyridin-6-yl)propanenitrile (20)

• Molecular Formula : C₂₀H₂₀BrN₇ (MW: 454.34 g/mol) .
• Structural Differences : Features a pyrimidoindole core and propanenitrile group instead of purine and pyridine-carbonitrile. The bromine substituent may influence halogen bonding in target interactions.

Key Observations :

• Methoxy-substituted derivatives (e.g., 9c) achieve higher yields (85%) compared to chloro analogues (60%) , suggesting electron-donating groups stabilize intermediates.
• Palladium-based catalysts are common for coupling bicyclic amines with heteroaromatic cores .

Pharmacological and Biochemical Properties

While explicit activity data for the target compound is unavailable, inferences can be drawn from structural analogues:

• Purine-Based Analogues : Likely target ATP-binding sites in kinases or GTPases. The octahydropyrrolopyrrole system may enhance selectivity by filling hydrophobic pockets.
• Pyrazine vs. Pyridine : Pyrazine’s additional nitrogen (BK12563) could improve solubility but reduce blood-brain barrier penetration compared to the target’s pyridine group.
• Carbonitrile Functionality : Enhances binding via dipole interactions and hydrogen bonding, as seen in kinase inhibitors like crizotinib.